Cas no 399506-42-4 (benzenamine, 4,4'-[oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)-)

benzenamine, 4,4'-[oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)- structure
399506-42-4 structure
Product Name:benzenamine, 4,4'-[oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)-
CAS No:399506-42-4
MF:C26H18F6N2O3
MW:520.423147678375
CID:1111973
PubChem ID:17834648
Update Time:2025-04-20

benzenamine, 4,4'-[oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • benzenamine, 4,4'-[oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)-
    • 4-(4-(4-(4-amino-2-(trifluoromethyl)phenoxy)phenoxy)phenoxy)-3-(trifluoromethyl)benzenamine
    • bis[4-(4-amino-2-trifluoromethylphenoxy)phenyl]ether
    • NIZHCIQUBTXIGX-UHFFFAOYSA-N
    • SCHEMBL7187793
    • 399506-42-4
    • 4,4'-[Oxybis(4,1-phenyleneoxy)]bis[3-(trifluoromethyl)aniline]
    • 4,4'-((Oxybis(4,1-phenylene))bis(oxy))bis(3-(trifluoromethyl)aniline)
    • DA-22648
    • Inchi: 1S/C26H18F6N2O3/c27-25(28,29)21-13-15(33)1-11-23(21)36-19-7-3-17(4-8-19)35-18-5-9-20(10-6-18)37-24-12-2-16(34)14-22(24)26(30,31)32/h1-14H,33-34H2
    • InChI Key: NIZHCIQUBTXIGX-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=CC=1OC1C=CC(=CC=1)OC1C=CC(=CC=1)OC1C=CC(=CC=1C(F)(F)F)N)N)(F)F

Computed Properties

  • Exact Mass: 520.12216141g/mol
  • Monoisotopic Mass: 520.12216141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 649
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 79.7Ų
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